Cas no 192437-73-3 (5-(4-Bromobenzoyl)-2-chloropyridine)

• Product Name: 5-(4-Bromobenzoyl)-2-chloropyridine
• CAS No: 192437-73-3
• MF: C₁₂H₇BrClNO
• MW: 296.547081232071
• MDL: MFCD13153352
• CID: 4709671
• Update Time: 2025-06-11

5-(4-Bromobenzoyl)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Bromobenzoyl)-2-chloropyridine
• (4-Bromophenyl)(6-chloropyridin-3-yl)methanone
• Methanone, (4-bromophenyl)(6-chloro-3-pyridinyl)-
• FCMSFRRFJDYZFW-UHFFFAOYSA-N
• (4-bromo-phenyl)-(6-chloro-pyridin-3-yl)-methanone

• MDL： MFCD13153352
• Inchi： 1S/C12H7BrClNO/c13-10-4-1-8(2-5-10)12(16)9-3-6-11(14)15-7-9/h1-7H
• InChI Key： FCMSFRRFJDYZFW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1C=NC(=CC=1)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 253
• XLogP3: 3.8
• Topological Polar Surface Area: 30

Additional information on 5-(4-Bromobenzoyl)-2-chloropyridine

Comprehensive Overview of 5-(4-Bromobenzoyl)-2-chloropyridine (CAS No. 192437-73-3)

5-(4-Bromobenzoyl)-2-chloropyridine (CAS No. 192437-73-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromobenzoyl and chloropyridine moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining halogenated aromatic rings, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for halogenated pyridine derivatives like 5-(4-Bromobenzoyl)-2-chloropyridine has surged due to their role in developing kinase inhibitors and antimicrobial agents. Researchers are particularly interested in its potential applications in cancer therapy and central nervous system (CNS) drug development, aligning with current trends in precision medicine. The compound's electrophilic reactivity also makes it valuable for cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

The synthesis of CAS 192437-73-3 typically involves palladium-catalyzed coupling reactions, a method frequently searched in academic and industrial contexts. Optimizing its yield and purity remains a focus area, as evidenced by frequent queries about "improving 5-(4-Bromobenzoyl)-2-chloropyridine synthesis" or "scaling up halogenated pyridine production." These keywords reflect the compound's industrial relevance, especially in contract manufacturing organizations (CMOs) serving the pharmaceutical intermediates market.

From a regulatory perspective, 5-(4-Bromobenzoyl)-2-chloropyridine is classified as a non-hazardous research chemical under standard handling conditions. However, its halogenated structure necessitates proper waste management protocols, a topic increasingly tied to ESG (Environmental, Social, and Governance) compliance in chemical industries. This aligns with growing searches for "eco-friendly halogenated compound disposal" and "green chemistry alternatives."

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry—techniques commonly referenced in peer-reviewed studies. Recent publications highlight its use in developing PET radiotracers for diagnostic imaging, connecting it to the booming theranostics sector. Such applications have driven searches for "192437-73-3 supplier" and "high-purity bromobenzoyl compounds," particularly from biotech hubs in North America and Asia-Pacific regions.

Market analysts note that CAS 192437-73-3 exemplifies the broader growth of fine chemicals tailored for targeted drug delivery systems. Its patent landscape reveals ongoing innovation, with recent filings covering novel crystallization methods to enhance bioavailability—a response to frequent queries about "improving API solubility." This positions the compound at the intersection of medicinal chemistry and process optimization, two dominant themes in contemporary research.

In conclusion, 5-(4-Bromobenzoyl)-2-chloropyridine represents a compelling case study in functionalized heterocycles. Its dual utility in small-molecule therapeutics and advanced material synthesis ensures sustained academic and commercial interest. As the pharmaceutical industry prioritizes structure-activity relationship (SAR) studies, this compound's relevance will likely expand, making it a noteworthy subject for researchers exploring next-generation heteroaromatic scaffolds.